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For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Nomenclature
In the realm of chemical synthesis, precise nomenclature is paramount. The subject of this

guide, 4-bromomorpholine, is a key reagent with significant potential in synthetic and medicinal

chemistry. It is important to note that this compound is frequently referred to in chemical

literature and supplier catalogues interchangeably as N-bromomorpholine. For the purpose of

clarity and accuracy, this guide will primarily use the IUPAC-consistent name, 4-

bromomorpholine, while acknowledging its common synonym. This guide will delve into the

core technical aspects of 4-bromomorpholine, from its fundamental properties and synthesis to

its practical applications and safety considerations, providing a comprehensive resource for the

discerning researcher.

Section 1: Chemical Identity and Physicochemical
Properties
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4-Bromomorpholine is a halogenated derivative of the saturated heterocyclic amine,

morpholine. The introduction of a bromine atom onto the nitrogen atom imparts unique

reactivity to the molecule, making it a valuable tool in organic synthesis.

CAS Number: 98022-77-6

Molecular Formula: C₄H₈BrNO

Structure:

A 2D representation of the 4-bromomorpholine molecule.

A summary of its key physicochemical properties is presented in the table below, compiled from

authoritative sources.

Property Value Source

Molecular Weight 166.02 g/mol PubChem[1]

Appearance Assumed to be a solid or liquid Inferred

Solubility
Expected to be soluble in

organic solvents
Inferred

XLogP3 0.4 PubChem[1]

Section 2: Synthesis of 4-Bromomorpholine: A
Representative Protocol
The synthesis of N-bromoamines, such as 4-bromomorpholine, is typically achieved through

the reaction of the corresponding secondary amine with a suitable brominating agent. A

common and effective method involves the use of N-bromosuccinimide (NBS), which acts as a

source of electrophilic bromine.[2][3]

The rationale behind choosing NBS is its ease of handling as a crystalline solid compared to

liquid bromine, and the succinimide byproduct is often easily removed during workup. The

reaction is typically carried out in an inert solvent at reduced temperatures to control the

reactivity and minimize side reactions.
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Below is a detailed, self-validating experimental protocol for the synthesis of 4-

bromomorpholine. This protocol is based on established methods for the N-bromination of

secondary amines.

Experimental Protocol: Synthesis of 4-
Bromomorpholine
Materials:

Morpholine

N-bromosuccinimide (NBS)

Anhydrous Dichloromethane (CH₂Cl₂)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve morpholine (1.0 equivalent) in anhydrous dichloromethane.
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Cooling: Place the flask in an ice bath and stir the solution until the temperature equilibrates

to 0-5 °C.

Addition of Brominating Agent: To the cooled solution, add N-bromosuccinimide (1.05

equivalents) portion-wise over a period of 15-20 minutes, ensuring the temperature remains

below 10 °C.

Reaction Monitoring: Allow the reaction mixture to stir at 0-5 °C for 1-2 hours. The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching: Once the reaction is complete, quench the reaction by the slow

addition of a saturated aqueous solution of sodium thiosulfate to consume any unreacted

NBS.

Workup - Extraction: Transfer the mixture to a separatory funnel and wash sequentially with

saturated aqueous sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

4-bromomorpholine.

Purification (if necessary): The crude product can be purified by distillation under reduced

pressure or by column chromatography on silica gel.

Reaction Workup

Morpholine in CH2Cl2 Cool to 0-5 C1. Add NBS2. Stir 1-2h at 0-5 C3. Quench with Na2S2O34. Reaction Complete Extract with NaHCO3, H2O, Brine5. Dry with Na2SO46. Concentrate7. Crude 4-Bromomorpholine

Click to download full resolution via product page

A workflow diagram for the synthesis of 4-bromomorpholine.

Section 3: Applications in Drug Discovery and
Organic Synthesis
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The morpholine moiety is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates.[4][5][6] Its presence often imparts favorable

physicochemical properties, such as improved aqueous solubility and metabolic stability. 4-

Bromomorpholine serves as a valuable intermediate for the introduction of the morpholine ring

into more complex molecules, a crucial step in the synthesis of novel therapeutic agents.[5][7]

The primary utility of 4-bromomorpholine in organic synthesis stems from its nature as an

electrophilic bromine source and a precursor to a morpholine-containing nucleophile.

As a Brominating Agent:

Similar to other N-bromo compounds, 4-bromomorpholine can act as a source of electrophilic

bromine for the bromination of various organic substrates, including alkenes, enolates, and

activated aromatic systems.[2][3] The reactivity can be modulated by the reaction conditions.

As a Precursor for Nucleophilic Amination:

While the N-Br bond is polarized towards bromine, under certain conditions, particularly in the

presence of a reducing agent or a suitable catalyst, 4-bromomorpholine can act as a precursor

for the morpholine cation or a related reactive species, enabling the amination of various

substrates.

In Heterocyclic Synthesis:

4-Bromomorpholine can be a key building block in the synthesis of more complex heterocyclic

systems.[8][9] The bromine atom can be displaced by a variety of nucleophiles, or it can

participate in transition metal-catalyzed cross-coupling reactions, allowing for the construction

of diverse molecular architectures.

Section 4: Safety Data Sheet and Handling
Precautions
A specific Safety Data Sheet (SDS) for 4-bromomorpholine is not readily available. Therefore, a

comprehensive safety assessment must be derived from the known hazards of its parent

compound, morpholine, and the general reactivity of N-bromo compounds.

Hazard Identification (Inferred):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.researchgate.net/publication/331766094_Synthesis_and_Characterization_of_Some_New_Morpholine_Derivatives
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.science.nus.edu.sg/wp-content/uploads/2019/11/Recent.pdf
https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/86/e3sconf_rawmu2024_01051.pdf
https://www.youtube.com/watch?v=R_Cyv45-Me4
https://www.organic-chemistry.org/chemicals/oxidations/n-bromosuccinimide-nbs.shtm
https://commonorganicchemistry.com/Rxn_Pages/Bromination/Bromination_Index.htm
https://www.organic-chemistry.org/synthesis/heterocycles/nitrogen.shtm
https://www.organic-chemistry.org/synthesis/heterocycles/morpholines.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14351178?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosive: Based on the properties of morpholine, 4-bromomorpholine is expected to be

corrosive to the skin and eyes.

Toxic: It is likely to be toxic if inhaled, ingested, or absorbed through the skin.

Oxidizing Agent: As an N-bromo compound, it may act as an oxidizing agent and could react

vigorously with reducing agents.

Lachrymator: Many brominated organic compounds are lachrymatory.

Safe Handling and Personal Protective Equipment (PPE):

Due to the inferred hazards, strict adherence to safety protocols is essential when handling 4-

bromomorpholine.

Engineering Controls: All manipulations should be conducted in a well-ventilated chemical

fume hood.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile or neoprene).

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.

Handling Procedures:

Avoid inhalation of vapors or dust.

Prevent contact with skin and eyes.

Keep away from heat, sparks, and open flames.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong acids, bases, and reducing agents.

First Aid Measures (Inferred):
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Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Section 5: Conclusion
4-Bromomorpholine stands as a versatile and valuable reagent for the modern organic chemist.

Its utility as a brominating agent and, more importantly, as a precursor for introducing the

medicinally significant morpholine moiety, underscores its importance in the synthesis of

complex molecules and in the drug discovery pipeline. A thorough understanding of its

synthesis, reactivity, and, crucially, its safe handling, is imperative for its effective and

responsible use in the research laboratory. This guide provides a foundational framework for

researchers to harness the potential of this important chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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